Cas no 1428651-87-9 (4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine)

4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine is a brominated tetrahydroisoquinoline derivative with a primary amine functional group at the 8-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. Its bromine substituent enhances reactivity for cross-coupling reactions, while the amine group allows for further functionalization, making it valuable for constructing complex heterocyclic frameworks. The tetrahydroisoquinoline core is of interest in medicinal chemistry due to its structural similarity to natural alkaloids. The compound is typically handled under inert conditions to preserve stability and reactivity. Suitable for research applications requiring precise structural modifications.

4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine structure

1428651-87-9 structure

Product Name:4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine

CAS No:1428651-87-9

MF:C₉H₁₁BrN₂

MW:227.101041078568

CID:4821829

Update Time:2025-10-28

4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-5,6,7,8-TETRAHYDROISOQUINOLIN-8-AMINE
- 8-Isoquinolinamine, 4-bromo-5,6,7,8-tetrahydro-
- 4-Bromo-5,6,7,8-tetrahydroisoquinoline-8-amine
- (rac)-4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine
- (rac)-4-bromo-5,6,7,8-tetrahydro-isoquinolin-8-ylamine
- 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine
- Inchi： 1S/C9H11BrN2/c10-8-5-12-4-7-6(8)2-1-3-9(7)11/h4-5,9H,1-3,11H2
- InChI Key： FRQNZGBLRPLODX-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC2=C1CCCC2N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
XLogP3: 1.2
Topological Polar Surface Area: 38.9

4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189009438-250mg	4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine	1428651-87-9	95%	250mg	$420.16	2022-04-02
Alichem	A189009438-1g	4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine	1428651-87-9	95%	1g	$1,112.80	2022-04-02
Chemenu	CM228514-1g	4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine	1428651-87-9	95%	1g	$924	2021-08-04
Chemenu	CM228514-1g	4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine	1428651-87-9	95%	1g	$978	2023-01-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine

Recent Advances in the Study of 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine (CAS: 1428651-87-9)

In recent years, the compound 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine (CAS: 1428651-87-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic amine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceuticals. The unique structural features of this compound, including its brominated tetrahydroisoquinoline core, make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthetic routes and applications of 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized to yield potent and selective inhibitors targeting specific cancer-related kinases. The study also emphasized the compound's stability and reactivity, which are critical for its utility in medicinal chemistry.

Another significant development was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team explored the use of 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine in the design of central nervous system (CNS) targeting agents. By modifying the amine group, they were able to enhance blood-brain barrier penetration, leading to improved efficacy in preclinical models of neurodegenerative diseases. This finding underscores the versatility of this compound in addressing diverse therapeutic challenges.

In addition to its pharmacological applications, 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine has also been investigated for its potential in chemical biology. A recent study in ACS Chemical Biology utilized this compound as a probe to study protein-ligand interactions. The bromine atom served as a handle for further derivatization, enabling the researchers to develop a library of analogs for high-throughput screening. This approach has opened new avenues for understanding molecular recognition and drug-target interactions.

The safety and pharmacokinetic properties of 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine have also been a subject of investigation. A 2023 toxicology study published in Chemical Research in Toxicology evaluated the compound's metabolic stability and potential toxicity. The results indicated favorable metabolic profiles, with minimal off-target effects, supporting its further development as a pharmaceutical intermediate. However, the study also noted the need for additional in vivo studies to fully assess its safety profile.

Looking ahead, the continued exploration of 4-Bromo-5,6,7,8-tetrahydroisoquinolin-8-amine is expected to yield further insights into its applications in drug discovery. Emerging trends include its use in fragment-based drug design and as a building block for covalent inhibitors. With its demonstrated versatility and promising properties, this compound is poised to remain a focal point of research in chemical biology and medicinal chemistry.